1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C23H23ClN2O2
• Molecular Weight: 394.9 g/mol
• IUPAC Name: 1-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C23H23ClN2O2/c24-21-7-3-4-18(14-21)16-25-10-12-26(13-11-25)23(27)17-28-22-9-8-19-5-1-2-6-20(19)15-22/h1-9,14-15H,10-13,16-17H2
• InChI Key: LVVXCCUIMURPNX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)COC3=CC4=CC=CC=C4C=C3

Description

1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine, also known as CNS 5161, is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. The compound belongs to the class of piperazine derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. In neurology, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to inhibit the activation of microglia and astrocytes, which are involved in the inflammatory response in the brain. In psychiatry, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to modulate the levels of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior. In oncology, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to induce apoptosis and inhibit the proliferation of cancer cells by modulating various signaling pathways such as the PI3K/Akt and MAPK/ERK pathways.
Biochemical and Physiological Effects
1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to exhibit a wide range of biochemical and physiological effects, depending on the dose and duration of treatment. In neurology, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to reduce the levels of oxidative stress and inflammation in the brain, which are associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to modulate the levels of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior. In oncology, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to induce apoptosis and inhibit the proliferation of cancer cells, which are involved in the development and progression of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 for lab experiments is its high potency and specificity, which allows for accurate and reproducible results. Another advantage is its wide range of biological activities, which makes it a versatile tool for studying various cellular and molecular processes. However, one of the main limitations of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 for lab experiments is its relatively high cost and limited availability, which may restrict its use in certain research settings.

Future Directions

There are several future directions for research on 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161, including the following:
1. Further studies on the mechanism of action of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161, including the identification of its target proteins and signaling pathways.
2. Development of more efficient and cost-effective synthesis methods for 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161, which may increase its availability and reduce its cost.
3. Evaluation of the therapeutic potential of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 in other fields of medicine, such as cardiology and immunology.
4. Investigation of the long-term effects of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 on biochemical and physiological processes in the body, including its potential toxicity and side effects.
5. Development of novel derivatives of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 with improved potency and specificity, which may have greater therapeutic potential than the parent compound.
In conclusion, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 is a promising chemical compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. The compound exhibits a wide range of biological activities and has been found to have neuroprotective, anxiolytic, antidepressant, and anticancer effects. Further research is needed to fully understand the mechanism of action of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 and to explore its potential therapeutic applications in other fields of medicine.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 involves the reaction between 1-(3-chlorobenzyl)piperazine and 2-naphthylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions for several hours. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to exhibit neuroprotective effects by reducing the oxidative stress and inflammation associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to exhibit anxiolytic and antidepressant effects by modulating the levels of neurotransmitters such as serotonin and dopamine. In oncology, 1-(3-Chlorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine 5161 has been found to exhibit anticancer effects by inducing apoptosis and inhibiting the proliferation of cancer cells.